Cas no 1261933-07-6 (2-(4-Ethylthiophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid
• CAS No: 1261933-07-6
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• MDL: MFCD18321446
• CID: 2764405
• PubChem ID: 53227318
• Update Time: 2025-08-04

2-(4-Ethylthiophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321446
• 2-(4-ETHYLTHIOPHENYL)-5-METHOXYBENZOIC ACID
• 2-(4-ethylsulfanylphenyl)-5-methoxybenzoic acid
• 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid, 95%
• 1261933-07-6
• 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321446
• Inchi： 1S/C16H16O3S/c1-3-20-13-7-4-11(5-8-13)14-9-6-12(19-2)10-15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： BCHNLEGOOWLLKX-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 288.08201554Da
• Monoisotopic Mass: 288.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid

2-(4-Ethylthiophenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

2-(4-Ethylthiophenyl)-5-methoxybenzoic acid, identified by the CAS number 1261933-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid is notable for its combination of aromatic rings and functional groups. The presence of the ethylthiophene moiety and the methoxy group introduces unique electronic properties, which influence its reactivity and bioavailability. These features make it a promising candidate for exploring interactions within complex biological systems. Recent advancements in computational chemistry have allowed researchers to model the compound's behavior at the molecular level, providing deeper insights into its potential applications.

One of the most exciting developments involving this compound is its demonstrated anti-inflammatory and antioxidant activities. Studies published in 2023 have shown that 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid exhibits potent inhibitory effects on pro-inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development. Additionally, its ability to scavenge free radicals suggests its utility in combating oxidative stress-related diseases.

The synthesis of 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have employed catalytic cross-coupling reactions to streamline the synthesis process, ensuring scalability for industrial applications. These methods not only enhance the compound's accessibility but also align with current trends toward sustainable chemical practices.

In terms of pharmacokinetics, recent investigations have revealed favorable absorption profiles for this compound, suggesting its potential as an orally administered drug. Its ability to permeate cellular membranes efficiently enhances its bioavailability, a critical factor in drug design. Furthermore, studies on its metabolic stability indicate that it undergoes minimal phase I metabolism, reducing the risk of toxic byproducts.

The application of 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid extends beyond pharmacology into materials science. Its aromatic structure lends itself well to applications in organic electronics, particularly as a component in semiconducting materials. Research published in 2023 highlights its potential use in flexible electronics due to its high charge carrier mobility and thermal stability.

In conclusion, 2-(4-Ethylthiophenyl)-5-methoxybenzoic acid, with CAS number 1261933-07-6, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological studies, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.